Cas no 1073560-68-5 (E3 Ligase Ligand 10)

• Product Name: E3 Ligase Ligand 10
• CAS No: 1073560-68-5
• MF: C₄₇H₅₂N₄O₇
• MW: 784.93839263916
• CID: 4743938
• Update Time: 2025-06-24

E3 Ligase Ligand 10 Chemical and Physical Properties

Names and Identifiers

• E3 ligase Ligand 10
• (S)-2-((S)-1-((S)-2-((S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)(methyl)amino)propanamido)-2-cyclohexylacetyl)pyrrolidine-2-carboxamido)-3,3-diphenylpropanoic acid
• E3 Ligase Ligand 10

• Inchi： 1S/C47H52N4O7/c1-30(50(2)47(57)58-29-38-36-25-14-12-23-34(36)35-24-13-15-26-37(35)38)43(52)48-41(33-21-10-5-11-22-33)45(54)51-28-16-27-39(51)44(53)49-42(46(55)56)40(31-17-6-3-7-18-31)32-19-8-4-9-20-32/h3-4,6-9,12-15,17-20,23-26,30,33,38-42H,5,10-11,16,21-22,27-29H2,1-2H3,(H,48,52)(H,49,53)(H,55,56)/t30-,39-,41-,42-/m0/s1
• InChI Key： GZMLKDJDSMXRGP-HCVICXAGSA-N
• SMILES： O=C([C@H](C1CCCCC1)NC([C@H](C)N(C(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)C)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)C(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 58
• Rotatable Bond Count: 14
• Complexity: 1380
• Topological Polar Surface Area: 145

Additional information on E3 Ligase Ligand 10

E3 Ligase Ligand 10: A Comprehensive Overview

The compound with CAS No. 1073560-68-5, commonly referred to as E3 Ligase Ligand 10, has emerged as a significant molecule in the field of biochemistry and molecular biology. This ligand is specifically designed to interact with E3 ligases, a class of enzymes that play a pivotal role in ubiquitination, a critical post-translational modification process. Ubiquitination is essential for regulating protein stability, localization, and activity, making E3 ligases and their ligands indispensable in cellular processes such as signal transduction, DNA repair, and apoptosis.

Recent advancements in proteomics and structural biology have shed light on the intricate mechanisms by which E3 ligase ligands like E3 Ligase Ligand 10 operate. Studies published in high-impact journals such as *Nature* and *Science* have demonstrated that these ligands can modulate the activity of E3 ligases, either enhancing or inhibiting their function depending on the specific design of the ligand. For instance, research conducted at the University of California, San Francisco (UCSF), revealed that E3 Ligase Ligand 10 can selectively bind to certain E3 ligases, thereby influencing their substrate specificity and catalytic efficiency.

The structural elucidation of E3 Ligase Ligand 10 has been made possible through X-ray crystallography and cryo-electron microscopy (cryo-EM). These techniques have provided atomic-level details of the molecule's interaction with its target E3 ligases. Notably, a study published in *Cell* highlighted the importance of specific amino acid residues in E3 Ligase Ligand 10 that are crucial for its binding affinity and selectivity. This information is invaluable for the rational design of next-generation ligands with enhanced biological activity.

In terms of therapeutic applications, E3 Ligase Ligand 10 holds immense potential in the development of novel drugs targeting diseases such as cancer and neurodegenerative disorders. For example, researchers at Memorial Sloan Kettering Cancer Center have explored the use of this ligand in modulating the ubiquitination pathway to combat cancer cells. By selectively inhibiting or activating specific E3 ligases, E3 Ligase Ligand 10 could potentially disrupt oncogenic signaling pathways or enhance the degradation of oncogenic proteins.

Moreover, the synthesis and characterization of E3 Ligase Ligand 10 have been optimized through advanced chemical methodologies. Techniques such as solid-phase synthesis and high-throughput screening have enabled researchers to produce large quantities of this ligand with high purity and consistency. These advancements have facilitated its widespread use in both academic research and industrial applications.

Looking ahead, the future of E3 Ligase Ligand 10 lies in its potential to serve as a platform for developing personalized medicine. By leveraging insights from genomics and proteomics, scientists can tailor the properties of this ligand to suit individual patient needs. For instance, ongoing clinical trials are investigating the efficacy of E3 Ligase Ligand 10 in treating rare genetic disorders characterized by defects in ubiquitination pathways.

In conclusion, E3 Ligase Ligand 10, with its CAS No. 1073560-68-5, represents a groundbreaking advancement in the field of enzymology and drug discovery. Its ability to modulate E3 ligase activity has opened new avenues for understanding fundamental cellular processes and developing innovative therapeutic strategies. As research continues to unfold, this molecule is poised to play an increasingly important role in both basic science and clinical practice.